Cas no 1455122-90-3 (4-(2,4-dimethoxyphenyl)aminobenzoic acid)

• Product Name: 4-(2,4-dimethoxyphenyl)aminobenzoic acid
• CAS No: 1455122-90-3
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• MDL: MFCD30535767
• CID: 4600700
• PubChem ID: 62232186
• Update Time: 2025-10-30

4-(2,4-dimethoxyphenyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2,4-dimethoxyphenyl)amino]benzoic acid
• Benzoic acid, 4-[(2,4-dimethoxyphenyl)amino]-
• 4-(2,4-dimethoxyphenyl)aminobenzoic acid

• MDL： MFCD30535767
• Inchi： 1S/C15H15NO4/c1-19-12-7-8-13(14(9-12)20-2)16-11-5-3-10(4-6-11)15(17)18/h3-9,16H,1-2H3,(H,17,18)
• InChI Key： XGHMCOKWFSCGGX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC2=CC=C(OC)C=C2OC)C=C1

Additional information on 4-(2,4-dimethoxyphenyl)aminobenzoic acid

Professional Introduction to 4-(2,4-dimethoxyphenyl)aminobenzoic Acid (CAS No. 1455122-90-3)

4-(2,4-dimethoxyphenyl)aminobenzoic acid, identified by its CAS number 1455122-90-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a benzoic acid core substituted with an amino group and a 2,4-dimethoxyphenyl moiety, has garnered attention due to its potential applications in various therapeutic areas. The structural characteristics of this compound make it a promising candidate for further investigation, particularly in the development of novel pharmaceutical agents.

The< strong>4-(2,4-dimethoxyphenyl)aminobenzoic acid molecule exhibits a unique combination of functional groups that contribute to its biological activity. The presence of the amino group provides a site for hydrogen bonding and interaction with biological targets, while the dimethoxyphenyl ring enhances lipophilicity and potentially improves membrane permeability. These features are crucial for designing molecules that can effectively interact with biological systems, making this compound a valuable scaffold for drug discovery.

Recent studies have highlighted the< strong>potential of 4-(2,4-dimethoxyphenyl)aminobenzoic acid in the development of anti-inflammatory agents. In particular, research has demonstrated that derivatives of benzoic acid can exhibit significant anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The methoxy groups in the 2,4-dimethoxyphenyl ring may play a critical role in enhancing the compound's ability to interact with enzymes and receptors involved in inflammatory responses. This has led to investigations into its efficacy in models of acute and chronic inflammation.

In addition to its anti-inflammatory potential, 4-(2,4-dimethoxyphenyl)aminobenzoic acid has shown promise in other therapeutic areas. For instance, studies have explored its< strong>application in neuroprotective therapies. The benzoic acid moiety is known to have neuroprotective effects, and modifications such as the introduction of an amino group can further enhance these properties. Preclinical studies have suggested that this compound may be effective in protecting against neurodegenerative diseases by inhibiting oxidative stress and inflammatory processes in neural cells.

The< strong>pharmaceutical industry has been particularly interested in< strong>4-(2,4-dimethoxyphenyl)aminobenzoic acid due to its structural diversity and potential therapeutic benefits. Researchers are exploring various derivatives of this compound to optimize its pharmacokinetic properties and enhance its biological activity. The use of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing for rapid identification of promising candidates for further development.

Ethical considerations are also an important aspect of pharmaceutical research involving compounds like< strong>4-(2,4-dimethoxyphenyl)aminobenzoic acid. Ensuring that research is conducted responsibly and with appropriate regulatory oversight is crucial for maintaining public trust and ensuring the safety and efficacy of new drugs. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for advancing research while adhering to ethical standards.

The< strong>cas no1455122-90-3 identifier ensures that researchers can accurately reference this compound in their publications and patent applications. This standardized nomenclature system is vital for maintaining consistency across different studies and facilitating communication among scientists worldwide. The CAS registry number provides a unique identifier that helps prevent confusion and ensures that all researchers are referring to the same specific chemical entity.

The future prospects for< strong>4-(2,4-dimethoxyphenyl)aminobenzoic acid appear promising as ongoing research continues to uncover new applications and mechanisms of action. Advances in synthetic chemistry and biotechnology are likely to further enhance our understanding of this compound's potential and contribute to the development of novel therapeutic agents. As our knowledge base expands, so too will the opportunities for innovation in drug discovery and development.

In conclusion, 4-(2,4-dimethoxyphenyl)aminobenzoic acid (CAS No. 1455122-90-3) represents a significant area of research with potential applications across multiple therapeutic domains. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the development of anti-inflammatory and neuroprotective agents. As research continues to progress, this compound is likely to play an increasingly important role in addressing unmet medical needs.